2-Amino-1-(4-(benzyloxy)phenyl)ethanol

• IUPAC Name: 2-amino-1-(4-phenylmethoxyphenyl)ethanol
• InChI: InChI=1S/C15H17NO2/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2
• InChI Key: YZOUUVUNKGUDSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(CN)O
• Molecular Formula: C15H17NO2
• DSSTOX Substance ID: DTXSID10329810
• Molecular Weight: 243.30 g/mol
• CAS RN: 56443-72-2

Description

2-Amino-1-(4-(benzyloxy)phenyl)ethanol, also known as 2-Amino-1-benzyloxyethanol, is a small organic molecule with a wide range of applications in the fields of organic chemistry and biomedical research. It is a chiral compound that has been used as a starting material in the synthesis of a variety of biologically active compounds, including drugs, hormones, and other therapeutic agents. The compound has also been used in the synthesis of other organic molecules. In

Scientific Research Applications

Proteomics Research

2-Amino-1-(4’-benzyloxyphenyl)ethanol: is utilized in proteomics research as an intermediate for synthesizing peptides and proteins. .

Tyrosinase Inhibition

This compound has been used in the synthesis of novel kojic acid fused 2-amino-3-cyano-4H-pyran derivatives as tyrosinase inhibitors. .

Organic Synthesis

In organic synthesis, 2-Amino-1-(4’-benzyloxyphenyl)ethanol serves as a building block for creating Schiff bases. .

Medicinal Chemistry

The compound is a valuable intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules. .

Analytical Chemistry

In analytical chemistry, 2-Amino-1-(4’-benzyloxyphenyl)ethanol is used as a standard or reference compound. .

Chemical Engineering

From a chemical engineering perspective, this compound is involved in process development and optimization. .

Synthesis routes and methods

Procedure details

To a suspension of LiAlH4 (8.18 g; 215.6 mmol) in THF (100 mL), was added dropwise a solution of 2-azido-1-(4-benzyloxy-phenyl)-ethanone (23.05 g; 86.2 mmol) in THF (200 mL), at 0° C. The mixture was stirred at 0° C. for 20 min. and subsequently 2 hours at RT. Thereafter, water (50 mL), and 2M aqueous NaOH-solution (150 mL) were added consecutively. The formed precipitate was removed by filtration over kieselguhr, and washed with MeOH. The filtrate was concentrated in vacuo and the remaining aqueous layer was extracted with CH2Cl2. The combined organic layers were dried (Na2SO4), filtered and concentrated in vacuo to afford 2-amino-1-(4-benzyloxy-phenyl)-ethanol (20.10 g).